Cas no 54405-44-6 (3-(3-nitro-4-amino-phenyl)-propionic acid)

• Product Name: 3-(3-nitro-4-amino-phenyl)-propionic acid
• CAS No: 54405-44-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 941092
• PubChem ID: 19038189
• Update Time: 2025-04-19

3-(3-nitro-4-amino-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-4-amino-phenyl)-propionic acid
• 3-(3-NITRO-4-AMINO-PHENYL)-PROPANOIC ACID
• 3-(4-amino-3-nitrophenyl)propionic acid
• 3-(4-amino-3-nitro-phenyl)-propionic acid
• 3-(4-Amino-3-nitro-phenyl)-propionsaeure
• 3-Nitro-4-amino-hydrozimtsaeure
• AG-F-88680
• benzenepropanoic acid, 4-amino-3-nitro-
• CTK1G7915
• SureCN8781834

• MDL： MFCD09834072
• Inchi： 1S/C9H10N2O4/c10-7-3-1-6(2-4-9(12)13)5-8(7)11(14)15/h1,3,5H,2,4,10H2,(H,12,13)
• InChI Key： SJVISUXJSCQKSC-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 449.4 °C at 760 mmHg
• Flash Point: 225.6 °C